Cas no 2137068-32-5 ((1R)-3-(methylsulfanyl)-1-(pyrimidin-2-yl)propan-1-amine)

• Product Name: (1R)-3-(methylsulfanyl)-1-(pyrimidin-2-yl)propan-1-amine
• CAS No: 2137068-32-5
• MF: C₈H₁₃N₃S
• MW: 183.273919820786
• CID: 5921218
• PubChem ID: 165475038
• Update Time: 2025-10-31

(1R)-3-(methylsulfanyl)-1-(pyrimidin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-3-(methylsulfanyl)-1-(pyrimidin-2-yl)propan-1-amine
• 2137068-32-5
• EN300-1122046

• Inchi： 1S/C8H13N3S/c1-12-6-3-7(9)8-10-4-2-5-11-8/h2,4-5,7H,3,6,9H2,1H3/t7-/m1/s1
• InChI Key： MITGEDIGBDKZPQ-SSDOTTSWSA-N
• SMILES： S(C)CC[C@H](C1N=CC=CN=1)N

Computed Properties

• Exact Mass: 183.08301860g/mol
• Monoisotopic Mass: 183.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 77.1Ų

Additional information on (1R)-3-(methylsulfanyl)-1-(pyrimidin-2-yl)propan-1-amine

Introduction to (1R)-3-(methylsulfanyl)-1-(pyrimidin-2-yl)propan-1-amine (CAS No. 2137068-32-5)

(1R)-3-(methylsulfanyl)-1-(pyrimidin-2-yl)propan-1-amine (CAS No. 2137068-32-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amines and features a pyrimidine ring, a methylsulfanyl group, and a chiral center, making it a versatile candidate for various biological studies.

The chemical structure of (1R)-3-(methylsulfanyl)-1-(pyrimidin-2-yl)propan-1-amine is characterized by its chiral carbon atom, which imparts enantiomeric specificity to the molecule. This chirality is crucial in determining the compound's biological activity and pharmacological properties. The presence of the pyrimidine ring, a common motif in many biologically active molecules, suggests potential interactions with nucleic acids and enzymes involved in nucleic acid metabolism.

Recent studies have explored the potential of (1R)-3-(methylsulfanyl)-1-(pyrimidin-2-yl)propan-1-amine in various therapeutic areas. One notable application is its use as a lead compound in the development of new antiviral agents. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, (1R)-3-(methylsulfanyl)-1-(pyrimidin-2-yl)propan-1-amine has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. The selective cytotoxicity observed in cancer cells, while sparing normal cells, makes it an attractive candidate for further development as an anticancer drug.

The pharmacokinetic properties of (1R)-3-(methylsulfanyl)-1-(pyrimidin-2-yl)propan-1-amine have been studied to evaluate its suitability for therapeutic use. Preclinical data indicate that the compound has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, the compound has shown low toxicity in animal models, suggesting a favorable safety profile.

In the context of drug discovery and development, the synthesis of (1R)-3-(methylsulfanyl)-1-(pyrimidin-2-yl)propan-1-amine has been optimized to improve yield and purity. Various synthetic routes have been reported, including enantioselective synthesis methods that ensure the production of the desired enantiomer with high stereoselectivity. These advancements in synthetic chemistry have facilitated the large-scale production of this compound for preclinical and clinical studies.

The potential therapeutic applications of (1R)-3-(methylsulfanyl)-1-(pyrimidin-2-yl)propan-1-amine extend beyond antiviral and anticancer activities. Recent research has also explored its role in modulating immune responses and its potential as an immunomodulatory agent. Studies have shown that this compound can modulate cytokine production and T-cell activation, which may have implications for treating autoimmune diseases and inflammatory disorders.

To further validate the therapeutic potential of (1R)-3-(methylsulfanyl)-1-(pyrimidin-2-yl)propan-1-amine, several clinical trials are currently underway. These trials aim to assess the safety, efficacy, and pharmacokinetic profile of the compound in human subjects. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, (1R)-3-(methylsulfanyl)-1-(pyrimidin-2-yl)propan-1-amine (CAS No. 2137068-32-5) is a promising chiral compound with diverse biological activities and potential therapeutic applications. Its unique structural features, coupled with favorable pharmacological properties, make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.